methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
Overview
Description
“Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate” is a chemical compound. It is used for the synthesis of analogs of Lucanthone, having antitumor and bactericidal properties .
Synthesis Analysis
The synthesis of this compound can be achieved by condensation of methyl 2-isothiocyanatobenzoate and methyl malonate . Another method involves the alkaline hydrolysis of the ethyl ester of 4-(cyanoethoxycarbonylmethyl)-2-oxo-1,2-dihydroquinoline-3-carboxylic acid, which is accompanied by decarboxylation with loss of two molecules of CO2 .Molecular Structure Analysis
The structure of the compound was confirmed by means of elemental analysis, 1H NMR, 13C NMR, LC/MS, and single crystal X-ray diffraction . The presence of a strong intramolecular hydrogen bond between the hydroxy group and the carbonyl oxygen atom of the ester group in methyl 4-hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate is shown .Chemical Reactions Analysis
The compound participates in an Ugi-type multicomponent condensation through a Smiles rearrangement in replacement of acid components . This process leads readily and efficiently to heterocyclic enamines .Scientific Research Applications
Synthesis of Novel Compounds
This compound is used in the synthesis of novel series of 2-oxo/thioxo/imino-1,2,3,4-tetrahydropyrimidines . The change in three types of starting material provides a variety of compounds that can show a wide range of biological activities .
Antiviral Applications
The synthesized compounds have shown antiviral properties . This makes it a potential candidate for the development of new antiviral drugs .
Anticancer Applications
The compound has been used in the synthesis of analogs of Lucanthone, which have antitumor properties . Additionally, the synthesized compounds have shown anticancer properties .
Antibacterial Applications
The synthesized compounds have shown antibacterial properties . This opens up possibilities for the development of new antibacterial drugs .
Antifungal Applications
The synthesized compounds have shown antifungal properties . This makes it a potential candidate for the development of new antifungal drugs .
Anti-inflammatory Applications
The synthesized compounds have shown anti-inflammatory activity . This makes it a potential candidate for the development of new anti-inflammatory drugs .
Antioxidant Applications
The synthesized compounds have shown antioxidant properties . This makes it a potential candidate for the development of new antioxidant drugs .
Calcium Channel Inhibition
The synthesized compounds have shown properties of calcium channel inhibition . This makes it a potential candidate for the development of new drugs that require calcium channel inhibition .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds, such as 4-hydroxy-2-quinolones, have interesting pharmaceutical and biological activities, making them valuable in drug research and development .
Mode of Action
It is known that similar compounds interact with their targets to induce a variety of biological effects .
Biochemical Pathways
It is known that similar compounds, such as 4-hydroxy-2-quinolones, can affect a variety of biochemical pathways, leading to unique biological activities .
Pharmacokinetics
It is known that similar compounds, such as 4-hydroxy-2-quinolones, have unique pharmacokinetic properties that can affect their bioavailability .
Result of Action
It is known that similar compounds, such as 4-hydroxy-2-quinolones, can induce a variety of molecular and cellular effects .
Action Environment
It is known that similar compounds, such as 4-hydroxy-2-quinolones, can be influenced by various environmental factors .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate involves the condensation of methyl 3-oxobutanoate with ethyl acetoacetate followed by cyclization and subsequent hydrolysis.", "Starting Materials": [ "Methyl 3-oxobutanoate", "Ethyl acetoacetate", "Sodium ethoxide", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Methyl 3-oxobutanoate and ethyl acetoacetate are condensed in the presence of sodium ethoxide to form methyl 4-oxo-2-pentenoate.", "Step 2: Methyl 4-oxo-2-pentenoate undergoes cyclization in the presence of acetic acid to form methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate.", "Step 3: The cyclized product is hydrolyzed with hydrochloric acid to form the corresponding acid.", "Step 4: The acid is neutralized with sodium hydroxide to form the sodium salt.", "Step 5: The sodium salt is treated with methanol to form the methyl ester.", "Step 6: The methyl ester is hydrolyzed with sodium hydroxide to form the final product, methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate." ] } | |
CAS RN |
916226-83-0 |
Product Name |
methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate |
Molecular Formula |
C8H9NO4 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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